3-(2-furyl)-N-{[(3-pyridinylmethyl)amino]carbonothioyl}acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(pyridin-3-ylmethylcarbamothioyl)prop-2-enamide
• InChI: InChI=1S/C14H13N3O2S/c18-13(6-5-12-4-2-8-19-12)17-14(20)16-10-11-3-1-7-15-9-11/h1-9H,10H2,(H2,16,17,18,20)/b6-5+
• InChI Key: NCDPPJMCGPKSHL-AATRIKPKSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=S)NC(=O)C=CC2=CC=CO2
• Isomeric SMILES: C1=CC(=CN=C1)CNC(=S)NC(=O)/C=C/C2=CC=CO2
• Molecular Formula: C14H13N3O2S
• Molecular Weight: 287.34 g/mol

Description

3-(2-furyl)-N-{[(3-pyridinylmethyl)amino]carbonothioyl}acrylamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as FPA and has been the focus of several studies due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-(2-furyl)-N-{[(3-pyridinylmethyl)amino]carbonothioyl}acrylamide is not fully understood. However, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. FPA has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
3-(2-furyl)-N-{[(3-pyridinylmethyl)amino]carbonothioyl}acrylamide has been shown to have several biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which can help to reduce inflammation in the body. FPA has also been shown to inhibit the activation of NF-κB, which can help to reduce the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-furyl)-N-{[(3-pyridinylmethyl)amino]carbonothioyl}acrylamide in lab experiments is its anti-inflammatory properties. This compound can be used to study the inflammatory response in biological systems. However, one limitation of using FPA in lab experiments is its potential toxicity. This compound has been shown to be toxic to certain cell types at high concentrations.

Future Directions

There are several future directions for the study of 3-(2-furyl)-N-{[(3-pyridinylmethyl)amino]carbonothioyl}acrylamide. One direction is to study the potential use of this compound as a fluorescent probe for detecting metal ions in biological systems. Another direction is to study the potential use of FPA in the treatment of inflammatory diseases such as rheumatoid arthritis. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 3-(2-furyl)-N-{[(3-pyridinylmethyl)amino]carbonothioyl}acrylamide involves several steps. The first step involves the reaction of 2-furanthiol with ethyl chloroacetate to form ethyl 2-(furan-2-ylthio)acetate. This intermediate is then reacted with potassium thiocyanate to form ethyl 2-(furan-2-ylthio)acetothioate. The final step involves the reaction of ethyl 2-(furan-2-ylthio)acetothioate with 3-aminopyridine to form 3-(2-furyl)-N-{[(3-pyridinylmethyl)amino]carbonothioyl}acrylamide.

Scientific Research Applications

3-(2-furyl)-N-{[(3-pyridinylmethyl)amino]carbonothioyl}acrylamide has been studied for its potential applications in scientific research. This compound has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. FPA has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.